Cas no 51154-23-5 (Megestrol Acetate)

• Product Name: Megestrol Acetate
• CAS No: 51154-23-5
• MF: C₂₄H₃₂O₄
• MW: 384.508487701416
• CID: 934868
• PubChem ID: 23617124
• Update Time: 2025-07-28

Megestrol Acetate Chemical and Physical Properties

Names and Identifiers

• Megestrol Acetate
• [(8R,9R,10S,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• DTXSID30199178
• 51154-23-5
• NS00076250
• Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-methyl-, (9beta,10alpha)-
• (9beta,10alpha)-17-(Acetyloxy)-6-methylpregna-4,6-diene-3,20-dione

• Inchi： 1S/C24H32O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h12-13,18-20H,6-11H2,1-5H3/t18-,19-,20+,22+,23+,24+/m1/s1
• InChI Key： RQZAXGRLVPAYTJ-JJIRRVJSSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3C=C(C)C4=CC(CC[C@@]4(C)[C@@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 384.23005950g/mol
• Monoisotopic Mass: 384.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives